Cas no 1344367-21-0 (5-methoxypyrazine-2-carboximidamide)

• Product name: 5-methoxypyrazine-2-carboximidamide
• CAS No: 1344367-21-0
• MF: C₆H₈N₄O
• MW: 152.153920173645
• MDL: MFCD20284202
• CID: 5159273
• PubChem ID: 64273852

5-methoxypyrazine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboximidamide, 5-methoxy-
• 5-methoxypyrazine-2-carboximidamide

• MDL： MFCD20284202
• Inchi： 1S/C6H8N4O/c1-11-5-3-9-4(2-10-5)6(7)8/h2-3H,1H3,(H3,7,8)
• InChI Key： ZYFOBJCBPBVEHD-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)=NC=C(OC)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 5-methoxypyrazine-2-carboximidamide

5-Methoxypyrazine-2-Carboximidamide (CAS No. 1344367-21-0): A Comprehensive Overview

5-Methoxypyrazine-2-carboximidamide, a compound with the CAS registry number 1344367-21-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazine derivatives, which are known for their unique electronic properties and potential applications in drug design and advanced materials. The 5-methoxy substituent and the carboximidamide functional group contribute to its distinctive chemical behavior and biological activity.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. The 5-methoxypyrazine-2-carboximidamide structure has been explored for its potential as an inhibitor of key enzymes involved in various pathological processes, such as inflammation and neurodegenerative diseases. Researchers have demonstrated that the carboximidamide group can act as a hydrogen bond donor, enhancing its interaction with protein targets, which is crucial for drug efficacy.

In terms of synthesis, 5-methoxypyrazine-2-carboximidamide can be prepared through a variety of routes, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of pyrazine derivatives with appropriate amides or imides under specific conditions to form the desired product. The presence of the methoxy group at position 5 plays a significant role in stabilizing the molecule's structure and modulating its reactivity during synthesis.

The structural uniqueness of 5-methoxypyrazine-2-carboximidamide also makes it a promising candidate for applications in materials science. Its ability to form supramolecular assemblies through hydrogen bonding has been investigated for potential use in self-healing materials and stimuli-responsive systems. Additionally, the compound's electronic properties have been studied for applications in organic electronics, such as field-effect transistors and light-emitting diodes.

From an environmental perspective, understanding the degradation pathways of 5-methoxypyrazine-2-carboximidamide is essential for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that the carboximidamide group can undergo hydrolysis under certain pH conditions, leading to the formation of less complex byproducts.

In conclusion, 5-methoxypyrazine-2-carboximidamide (CAS No. 1344367-21-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in both academic research and industrial development.